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Compound of Interest

Compound Name: 2,3-Dimethyl-2-hexanol

CAS No.: 19550-03-9

Cat. No.: B102537 Get Quote

Executive Summary & Immediate Action
2,3-Dimethyl-2-hexanol is a tertiary alcohol often mischaracterized in waste streams due to its

higher molecular weight compared to common solvents like ethanol.[1] However, with a flash

point of approximately 57°C (135°F), it falls directly under the EPA RCRA "Ignitable"

classification (D001) [1, 2].

Core Directive: Do not dispose of this compound down the drain. It is water-insoluble and

flammable. It must be segregated into Non-Halogenated Organic Solvent waste streams

destined for fuel blending or incineration.

Chemical Characterization & Disposal Physics
To validate the disposal method, we must understand the physicochemical properties that

dictate its behavior in a waste container.

Table 1: Critical Disposal Parameters
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Property Value Operational Implication

CAS Number 19550-03-9
Unique identifier for waste

manifests.[1]

Flash Point ~57°C (135°F)

CRITICAL: < 60°C threshold

makes it RCRA D001 Ignitable

Waste [1].[1]

Water Solubility Insoluble

Will phase separate in

aqueous waste, creating a

flammable top layer.[1] Do not

mix with aqueous waste.

Specific Gravity 0.82 - 0.84

Lighter than water; floats on

top, increasing vapor release

risk.[1]

Reactivity Tertiary Alcohol

Resistant to oxidation but

reacts violently with strong

oxidizers (e.g., Chromic acid,

Permanganates).[1]

Pre-Disposal Segregation Logic (Self-Validating
System)
The most common cause of laboratory waste accidents involving alcohols is improper

segregation. 2,3-Dimethyl-2-hexanol is compatible with other non-halogenated solvents

(Acetone, Hexane) but must be isolated from oxidizers and reactive metals.[1]

The following logic flow represents a self-validating system: if you cannot answer "No" to the

Oxidizer/Halogen checks, the waste stream is compromised.
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Waste: 2,3-Dimethyl-2-hexanol

Is it mixed with Strong Oxidizers?
(HNO3, HClO4, CrO3)

Is it mixed with Halogens?
(DCM, Chloroform)

No

STOP: Explosion Hazard
Segregate immediately as

Reactive Waste

Yes

Route to: Halogenated Waste
(High Disposal Cost)

Yes

Route to: Non-Halogenated
Organic Solvents (D001)

No (Preferred)

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring regulatory compliance and chemical

compatibility.

Step-by-Step Disposal Protocol
Phase 1: Container Selection & Preparation

Material: Use High-Density Polyethylene (HDPE) or Borosilicate Glass (Amber preferred).

Avoid low-grade plastics that may soften upon prolonged exposure to organic solvents.

Venting: Ensure the cap is vented if the waste contains traces of volatile mixtures, though

2,3-dimethyl-2-hexanol itself has a relatively low vapor pressure compared to lower

alcohols.[1]
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Phase 2: Bulking & Transfer
Verify Absence of Oxidizers: Confirm the receiving carboy does not contain nitric acid or

perchlorates.

Grounding (Static Control): When pouring volumes >4L, ground the receiving drum to

prevent static discharge, as the flash point (57°C) is low enough to ignite under specific

conditions [3].

Funnel Use: Use a chemically resistant funnel (polypropylene or stainless steel).

Log Entry: Immediately log the addition on the waste tag.

Phase 3: Labeling (RCRA Compliance)
The label MUST contain the following specific data points to be compliant with 40 CFR 262.17

[4]:

Chemical Name: "Waste 2,3-Dimethyl-2-hexanol" (Do not use abbreviations like "DMH").[1]

Hazard Class: Ignitable.

Waste Code:D001.

Emergency Spill Contingency
Because 2,3-Dimethyl-2-hexanol is insoluble in water, water-based cleanup methods

(mopping with wet rags) are ineffective and will spread the slick.[1]

Scenario: 500mL bottle breakage in the lab.

Evacuate & Ventilate: Remove ignition sources. The vapor is heavier than air and may travel

to ignition sources.

Containment: Do not use water. Use inert absorbents such as:

Vermiculite[1]

Bentonite Clay (Kitty Litter)[1]
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Polypropylene absorbent pads (Oleophilic)[1]

Cleanup:

Cover the spill from the outside in.

Scoop absorbed material into a wide-mouth HDPE jar.

Label as "Debris contaminated with Flammable Solvent (D001)."

Scientific Rationale (The "Why")
Tertiary Structure Stability: Unlike primary alcohols, 2,3-dimethyl-2-hexanol is a tertiary

alcohol.[1] It resists oxidation to aldehydes or ketones under biological conditions. This

persistence means it should be incinerated (thermal destruction) rather than discharged to

wastewater treatment plants where it may pass through untreated [5].

Ignitability vs. Combustibility: While the flash point (57°C) is near the upper limit of the

"Flammable" definition (<60°C), regulatory bodies err on the side of caution. Treating it as

D001 ensures it is handled with the same rigor as gasoline or acetone, preventing accidental

ignition in compactor trucks or storage areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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